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Compound of Interest

Compound Name: DMX-129

Cat. No.: B15618236 Get Quote

A thorough search for "DMX-129" in the context of high-throughput screening (HTS) and drug

discovery did not yield any specific publicly available information on a molecule with this

designation.

The search results for "DMX-129" were varied and included:

AGMB-129 (Ontunisertib): An inhibitor of ALK5 (TGFβR1) being developed for

Fibrostenosing Crohn's Disease. Its mechanism is focused on inhibiting fibrosis in the

gastrointestinal tract.[1]

EBC-129: An antibody-drug conjugate designed to target specific glycosylation sites on

proteins over-expressed in cancer cells, delivering a cytotoxic payload directly to tumors.[2]

Xenon Xe-129: A hyperpolarized contrast agent used for magnetic resonance imaging (MRI)

of lung ventilation.[3]

DMX129BT: A car audio multimedia receiver.[4][5][6][7][8]

It is possible that "DMX-129" is an internal compound code not yet disclosed in public literature,

a new or emerging research molecule with limited available data, or a potential typographical

error.

Without specific information on the molecular target, mechanism of action, and assay

technology associated with a compound named "DMX-129," it is not possible to provide
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detailed application notes and protocols for its use in high-throughput screening.

To assist researchers, scientists, and drug development professionals, the following sections

provide a generalized framework and hypothetical examples of application notes and protocols

that would be relevant for a novel small molecule inhibitor in a high-throughput screening

setting.

Hypothetical Application Note: "Molecule-X" for
High-Throughput Screening of Kinase Y
This application note describes the use of "Molecule-X," a potent and selective inhibitor of

Kinase Y, in a high-throughput screening assay.

1. Introduction

Kinase Y is a critical enzyme in the "Signal Pathway Z" and is implicated in the progression of

several cancers. "Molecule-X" has been identified as a specific inhibitor of Kinase Y and can be

used as a tool compound in high-throughput screening campaigns to identify other novel

inhibitors.

2. Mechanism of Action

"Molecule-X" is an ATP-competitive inhibitor of Kinase Y. It binds to the ATP-binding pocket of

the kinase, preventing the phosphorylation of its substrate.
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Caption: "Molecule-X" inhibits Kinase Y in Signal Pathway Z.

3. Materials and Reagents

Recombinant Human Kinase Y

Biotinylated Substrate Peptide

ATP

Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

"Molecule-X" (for control)

Test Compounds

384-well plates

HTRF Detection Reagents

4. Assay Protocol: Kinase Y HTRF Assay

This protocol is designed for a 384-well plate format suitable for high-throughput screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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